Cas no 105062-48-4 (Acetamide, 2-amino-N-[2-[bis(1-methylethyl)amino]ethyl]-)

Acetamide, 2-amino-N-[2-[bis(1-methylethyl)amino]ethyl]- structure
105062-48-4 structure
Product Name:Acetamide, 2-amino-N-[2-[bis(1-methylethyl)amino]ethyl]-
CAS No:105062-48-4
MF:C10H23N3O
MW:201.30912232399
CID:1149789
PubChem ID:24707362
Update Time:2025-04-20

Acetamide, 2-amino-N-[2-[bis(1-methylethyl)amino]ethyl]- Chemical and Physical Properties

Names and Identifiers

    • Acetamide, 2-amino-N-[2-[bis(1-methylethyl)amino]ethyl]-
    • 2-amino-N-[2-[di(propan-2-yl)amino]ethyl]acetamide
    • AKOS000194694
    • N-{2-[Di(propan-2-yl)amino]ethyl}glycinamide
    • 105062-48-4
    • DTXSID30640933
    • Inchi: 1S/C10H23N3O/c1-8(2)13(9(3)4)6-5-12-10(14)7-11/h8-9H,5-7,11H2,1-4H3,(H,12,14)
    • InChI Key: VQGLQAMIPMAJKP-UHFFFAOYSA-N
    • SMILES: O=C(CN)NCCN(C(C)C)C(C)C

Computed Properties

  • Exact Mass: 201.184112366g/mol
  • Monoisotopic Mass: 201.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 6
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 58.4Ų
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